Cas no 872723-22-3 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 872723-22-3
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 5509430
• Update Time: 2025-05-22

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-(2-furanyl)-3-pyridazinyl]thio]-N-(3-methylphenyl)-
• 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide

• Inchi： 1S/C17H15N3O2S/c1-12-4-2-5-13(10-12)18-16(21)11-23-17-8-7-14(19-20-17)15-6-3-9-22-15/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： VYTUMEJQBJRYBJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 872723-22-3)

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide, with the CAS number 872723-22-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a furan ring, a pyridazine core, and an acetamide moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

The compound's synthetic pathway often involves multi-step organic reactions, including Suzuki coupling or nucleophilic substitution, to achieve the desired molecular architecture. Its sulfanyl linker (-S-) between the pyridazine and acetamide groups enhances its stability and bioavailability, a critical factor in drug design. Recent studies highlight its relevance in addressing oxidative stress-related disorders and inflammatory pathways, aligning with current trends in precision medicine.

In agrochemical applications, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide has shown promise as a plant growth modulator. Its furan and pyridazine components are known to influence metabolic processes in crops, potentially improving yield under stress conditions. This aligns with the growing demand for sustainable agriculture solutions, a topic frequently searched by farmers and researchers alike.

From a computational chemistry perspective, the compound's 3D conformation and electronic properties have been modeled to predict its binding affinity with proteins. Such in silico analyses are pivotal in reducing lab trial costs, a hot topic in AI-driven drug discovery. Users often search for "how to optimize molecular docking for heterocyclic compounds," making this compound a practical case study.

Environmental safety profiles of CAS 872723-22-3 are also under scrutiny, particularly its biodegradability and ecotoxicology. Regulatory agencies emphasize these aspects, reflecting public interest in green chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability, ensuring compliance with industry standards.

In summary, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methylphenyl)acetamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural ingenuity and functional adaptability make it a subject of ongoing research, resonating with contemporary interests in targeted therapy and eco-friendly formulations.